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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical and physical properties of C.I.
Disperse Orange 73, a single azo class dye. It covers its core structure, synthesis, and known

technical data, presented for an audience with a professional background in chemistry and

materials science.

Core Structure and Chemical Identity
Disperse Orange 73 is classified as a monoazo dye, meaning its chromophore—the part of the

molecule responsible for color—is characterized by a single azo group (-N=N-) connecting two

aromatic rings. This fundamental structure is key to its tinctorial properties.

The synthesis of Disperse Orange 73 involves a two-step process: the diazotization of a

primary aromatic amine followed by an azo coupling reaction with a suitable coupling

component.[1][2] Specifically, the manufacturing method consists of the diazotization of 4-

Nitrobenzenamine and its subsequent coupling with 2-((2-Cyanoethyl)(phenyl)amino)ethyl

benzoate.[1]

Table 1: Chemical and Physical Properties of Disperse Orange 73
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Property Value Reference(s)

C.I. Name Disperse Orange 73 [1]

C.I. Number 111193 [1]

CAS Registry No. 79300-11-1, 40690-89-9 [1][3]

Molecular Formula C₂₄H₂₁N₅O₄ [1]

Molecular Weight 443.45 g/mol [1]

Appearance Orange-red powder/grain [1][3]

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and ethanol.

[4]

Synthesis and Experimental Protocols
While detailed, step-by-step industrial synthesis protocols are proprietary and not publicly

available, the general methodology for producing Disperse Orange 73 is well-established in

dyestuff chemistry. The process can be broken down into the diazotization of the amine and the

subsequent coupling reaction.

Experimental Protocol: General Synthesis of Disperse Orange 73

This protocol is a generalized representation based on standard azo coupling procedures.

Exact parameters such as temperature, reaction time, and purification methods would be

optimized in a laboratory or industrial setting.

Step 1: Diazotization of 4-Nitrobenzenamine

4-Nitrobenzenamine (the diazo component) is dissolved in an aqueous solution of a strong

mineral acid, typically hydrochloric acid.

The solution is cooled to a low temperature (0-5 °C) in an ice bath to ensure the stability of

the resulting diazonium salt.
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A solution of sodium nitrite (NaNO₂) is added dropwise to the cooled amine solution. The

reaction is kept under strict temperature control to prevent the decomposition of the

diazonium salt.

The completion of the diazotization is typically monitored by testing for the presence of

excess nitrous acid.

Step 2: Azo Coupling

The coupling component, 2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate, is dissolved or

suspended in a suitable medium.[5]

The cold diazonium salt solution from Step 1 is then slowly added to the solution of the

coupling component.

The reaction mixture is stirred until the coupling reaction is complete, which results in the

precipitation of the Disperse Orange 73 dye.

Step 3: Purification and Isolation

The precipitated dye is collected by filtration.

The crude dye is washed with water to remove any unreacted starting materials and by-

products.

Further purification may be achieved through recrystallization from a suitable organic

solvent or through column chromatography to achieve high purity for analytical standards.

[6]

The final product is dried to yield the Disperse Orange 73 powder.[2]
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Synthesis Workflow for Disperse Orange 73

Step 1: Diazotization

Step 2: Azo Coupling
Step 3: Purification

4-Nitrobenzenamine
HCl, NaNO2

(0-5 °C)
4-Nitrobenzenediazonium

Chloride

Coupling
Reaction

Addition

2-((2-Cyanoethyl)(phenyl)amino)ethyl
benzoate

Crude Disperse
Orange 73

Filtration &
Washing

Purified Disperse
Orange 73

Click to download full resolution via product page

Synthesis Workflow for Disperse Orange 73

Quantitative Data and Performance
The performance of a disperse dye is critical for its application in the textile industry. This is

evaluated through various fastness tests, which measure the resistance of the color to different

environmental factors.

Table 2: Fastness Properties of Disperse Orange 73
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Fastness Test Rating Description of Scale

Light (Xenon Arc) 6-7 1 (very poor) to 8 (excellent)

Washing 4-5 1 (very poor) to 5 (excellent)

Sublimation 4-5 1 (very poor) to 5 (excellent)

Rubbing (Dry) 4 1 (very poor) to 5 (excellent)

Rubbing (Wet) 4 1 (very poor) to 5 (excellent)

Data sourced from a technical

sheet by Hangzhou Epsilon

Chemical Co., Ltd.[3]

Specific quantitative data such as the molar extinction coefficient (ε) and the wavelength of

maximum absorbance (λmax) for Disperse Orange 73 are not readily available in public

literature. This data is crucial for precise colorimetric analysis and quality control. For context,

related disperse azo dyes exhibit λmax values in the range of 400-500 nm.

Mechanism of Action in Dyeing
Disperse dyes are designed for coloring hydrophobic synthetic fibers like polyester. Their low

water solubility is central to their dyeing mechanism, which is a process of transferring the dye

from an aqueous dispersion into the solid "organic solvent" of the fiber.

The dyeing process typically involves:

Dispersion: The dye is finely ground and dispersed in water with the aid of dispersing agents.

Adsorption: At elevated temperatures (typically 130°C for polyester), the amorphous regions

of the polymer fibers swell, allowing the dye molecules to be adsorbed onto the fiber surface.

Diffusion: The adsorbed dye molecules then diffuse into the fiber, where they are held in

place by non-ionic forces such as van der Waals forces and dipole interactions.
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Mechanism of Disperse Dyeing on Polyester
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Mechanism of Disperse Dyeing on Polyester

Toxicological Profile and Potential Signaling
Pathways
While specific toxicological data for Disperse Orange 73 is limited in publicly accessible

literature, the broader class of azo dyes has been studied for potential health effects. Some azo

dyes are known to have mutagenic and genotoxic properties, and they have been implicated as

contact allergens.[7]
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The toxicological concern with azo dyes often relates to the potential for reductive cleavage of

the azo bond, which can release aromatic amines. The nature of these amines determines the

toxicological risk. Studies on other disperse dyes have shown that they can impair cell viability

and mitochondrial function in cell lines.[8] This suggests that at a cellular level, some disperse

dyes may induce oxidative stress or interfere with key metabolic pathways.

The potential mechanism of cytotoxicity for some azo dyes involves their metabolic activation,

which can lead to the formation of reactive intermediates that can damage cellular

macromolecules like DNA.
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Potential Cytotoxicity Pathway for Azo Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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